Cas no 2170240-99-8 ((2-pyridyldithio)-PEG4-propargyl)

• Product Name: (2-pyridyldithio)-PEG4-propargyl
• CAS No: 2170240-99-8
• MF: C₁₆H₂₃NO₄S₂
• MW: 357.488122224808
• CID: 4641703
• PubChem ID: 131954380
• Update Time: 2025-05-23

(2-pyridyldithio)-PEG4-propargyl Chemical and Physical Properties

Names and Identifiers

• (2-pyridyldithio)-PEG4-propargyl
• 2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethyldisulfanyl]pyridine
• DTXSID601197561
• MS-25613
• CS-0115167
• DA-59484
• HY-141360
• BP-23858
• 2170240-99-8
• C70190
• Pyridine, 2-(3,6,9,12-tetraoxapentadec-14-yn-1-yldithio)-
• AKOS040740997

• Inchi： 1S/C16H23NO4S2/c1-2-7-18-8-9-19-10-11-20-12-13-21-14-15-22-23-16-5-3-4-6-17-16/h1,3-6H,7-15H2
• InChI Key： QSFZYWOQKSZANQ-UHFFFAOYSA-N
• SMILES： C1(SSCCOCCOCCOCCOCC#C)=NC=CC=C1

Computed Properties

• Exact Mass: 357.10685056g/mol
• Monoisotopic Mass: 357.10685056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Additional information on (2-pyridyldithio)-PEG4-propargyl

Recent Advances in the Application of (2-pyridyldithio)-PEG4-propargyl (CAS: 2170240-99-8) in Chemical Biology and Drug Development

The compound (2-pyridyldithio)-PEG4-propargyl (CAS: 2170240-99-8) has emerged as a versatile reagent in chemical biology and drug development, particularly in the fields of bioconjugation and targeted drug delivery. Recent studies have highlighted its unique properties, including its ability to form stable disulfide bonds with thiol-containing molecules and its propargyl group, which enables click chemistry reactions. This dual functionality makes it an attractive tool for researchers aiming to develop novel therapeutic agents and diagnostic probes.

One of the key applications of (2-pyridyldithio)-PEG4-propargyl is in the synthesis of antibody-drug conjugates (ADCs). A 2023 study published in Bioconjugate Chemistry demonstrated its efficacy in linking cytotoxic payloads to monoclonal antibodies via a cleavable disulfide bond. The PEG4 spacer was found to enhance solubility and reduce steric hindrance, leading to improved pharmacokinetic properties. The study reported a significant increase in tumor-targeting efficiency and reduced off-target toxicity compared to traditional conjugation methods.

Another notable application is in the development of PROTACs (Proteolysis Targeting Chimeras). Researchers at the University of California, San Francisco, utilized (2-pyridyldithio)-PEG4-propargyl to create bifunctional molecules that selectively degrade target proteins. The propargyl group facilitated the attachment of E3 ligase ligands, while the pyridyldithio moiety enabled precise control over the release of the payload. This approach has shown promise in targeting previously "undruggable" proteins, as reported in a 2024 Nature Chemical Biology publication.

Recent advancements in nanotechnology have also leveraged (2-pyridyldithio)-PEG4-propargyl for the surface functionalization of nanoparticles. A team at MIT developed a novel drug delivery system where the compound was used to attach targeting ligands to lipid nanoparticles. The disulfide bond ensured stability in circulation while allowing for controlled release in the reducing environment of tumor cells. This work, published in ACS Nano in early 2024, demonstrated enhanced tumor penetration and reduced systemic side effects in preclinical models.

In addition to its therapeutic applications, (2-pyridyldithio)-PEG4-propargyl has found use in diagnostic imaging. A recent study in Chemical Communications described its incorporation into fluorescent probes for real-time tracking of cellular processes. The propargyl group enabled facile labeling with azide-modified fluorophores via copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the disulfide bond provided a mechanism for probe activation in specific cellular compartments.

Despite these promising developments, challenges remain in the optimization of (2-pyridyldithio)-PEG4-propargyl-based systems. Current research is focusing on improving the stability of disulfide bonds in circulation while maintaining efficient intracellular release. Additionally, efforts are underway to develop more efficient synthetic routes to the compound, as highlighted in a 2023 Organic Process Research & Development paper that described a scalable synthesis with improved yield and purity.

Looking ahead, the unique properties of (2-pyridyldithio)-PEG4-propargyl position it as a valuable tool in the growing field of precision medicine. Its ability to facilitate both stable conjugation and controlled release makes it particularly suited for next-generation therapeutics that require precise targeting and activation. Ongoing clinical trials incorporating this compound are expected to provide further insights into its translational potential in the coming years.